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Compound of Interest

Compound Name: Ammonium lauryl ether sulfate

Cat. No.: B020673

An objective comparison of Ammonium Lauryl Ether Sulfate (ALES) and Sodium Lauryl
Ether Sulfate (SLES), two widely used anionic surfactants, reveals distinct differences in their
foaming characteristics. While both are known for their excellent foaming capabilities, the
choice between them often depends on the desired foam texture, stability requirements of the
formulation, and the end-use application.

Sodium Lauryl Ether Sulfate (SLES) is generally recognized for producing a rich and thick
foam, often perceived by consumers as indicative of strong cleansing power. In contrast,
Ammonium Lauryl Ether Sulfate (ALES) is characterized by a softer, creamier lather. This
difference in foam texture can be a key factor in formulating products such as shampoos and
body washes, where the sensory experience is paramount.

Beyond the initial foam character, the stability and performance of these surfactants can be
influenced by external factors such as water hardness and pH. ALES is often reported to
exhibit better performance in hard water conditions compared to SLES. Additionally, ALES is
known to maintain its stability and foaming efficacy in slightly acidic formulations.

While direct comparative quantitative data from a single standardized study is not readily
available in the public domain, the following table provides an illustrative representation of
typical foaming performance based on qualitative descriptions found in scientific and technical
literature.

Quantitative Data Summary
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ALES (Ammonium SLES (Sodium

Parameter Lauryl Ether Lauryl Ether Test Method
Sulfate) Sulfate)

Initial Foam Height Ross-Miles (ASTM
190 200

(mm) D1173)

Foam Height after 5 Ross-Miles (ASTM
165 170

min (mm) D1173)

(Foam Height at 5 min

Foam Stability (%) 86.8 85.0 / Initial Foam Height) x
100
Performance in Hard Qualitative
Good Moderate
Water Assessment
Slightly Acidic to Neutral to Slightly Qualitative

Optimal pH Range ]
Neutral Alkaline Assessment

Note: The data presented in this table is illustrative and based on qualitative descriptions.
Actual values can vary depending on the specific grade of the surfactant, concentration, water
hardness, temperature, and presence of other formulation ingredients.

Experimental Protocols

The evaluation of foaming properties is typically conducted using standardized methods to
ensure reproducibility and comparability of results. The two most common methods are the
Ross-Miles test and the Cylinder Shaking method.

Ross-Miles Method (ASTM D1173)

This widely accepted method is used to determine the foaming properties of surfactants.
Apparatus:
o Ajacketed glass column (foam receiver) with specific dimensions and a 50 mL mark.

e A 200 mL pipette with a specified orifice size.
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o Athermostatically controlled water bath.
Procedure:

A solution of the surfactant at a specified concentration (e.g., 0.1% w/v) is prepared in water
of a known hardness (e.g., deionized water or water with a specific ppm of CaCO3).

The foam receiver is placed in the water bath to maintain a constant temperature (e.qg.,
49°C).

50 mL of the surfactant solution is added to the foam receiver.
200 mL of the same solution is drawn into the pipette.

The pipette is positioned vertically over the receiver, and the solution is allowed to fall from a
specified height (e.g., 90 cm) into the receiver, generating foam.

The initial height of the foam column is measured immediately after all the solution has been
discharged from the pipette.

The foam height is measured again after a specified time interval (e.g., 5 minutes) to assess
foam stability.

Cylinder Shaking Method

A simpler, less standardized method for quickly assessing foaming ability.
Apparatus:

o A graduated cylinder with a stopper (e.g., 250 mL).

Procedure:

» A specific volume of the surfactant solution (e.g., 100 mL) at a defined concentration is
placed into the graduated cylinder.

e The cylinder is stoppered and shaken vigorously for a set period (e.g., 30 seconds) in a
standardized manner (e.g., a specific number of inversions or shakes per minute).
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e The initial volume of the foam generated is recorded immediately after shaking.
e The foam volume is recorded again at specific time intervals to determine its stability.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the comparative analysis of surfactant

foaming properties.

Preparation
Prepare ALES Solution Prepare SLES Solution
(0.1% wiv) (0.1% wiv)
Foam Generation & Measurement
Ross-Miles Test (ALES) Ross-Miles Test (SLES)
Measure Initial Foam Height (t=0) Measure Initial Foam Height (t=0)
Measure Foam Height (t=5 min) Measure Foam Height (t=5 min)

Data Analysis & Comparison

Calculate Foam Stability (%) Calculate Foam Stability (%)
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Compare ALES vs. SLES Data
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Caption: Experimental workflow for comparing the foaming properties of ALES and SLES.

 To cite this document: BenchChem. [ALES vs. SLES: A Comparative Analysis of Foaming
Properties and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020673#ales-vs-sles-a-comparative-analysis-of-
foaming-properties-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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